Cas no 55441-41-3 (4-amino-2-(methylsulfanyl)pyrimidine-5-carbothioamide)

• Product Name: 4-amino-2-(methylsulfanyl)pyrimidine-5-carbothioamide
• CAS No: 55441-41-3
• MF: C₆H₈N₄S₂
• MW: 200.284517288208
• CID: 1593636
• PubChem ID: 12831168
• Update Time: 2025-04-21

4-amino-2-(methylsulfanyl)pyrimidine-5-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(methylsulfanyl)pyrimidine-5-carbothioamide
• 5-pyrimidinecarbothioamide, 4-amino-2-(methylthio)-
• LogP
• SJEFQEJOCABUJK-UHFFFAOYSA-N
• 4-Amino-2-methylthio-5-pyrimidinecarbothioamide
• 55441-41-3
• 4-Amino-2-(methylthio)-5-pyrimidinecarbothioamide
• DTXSID001233626
• SCHEMBL11249332

• Inchi： 1S/C6H8N4S2/c1-12-6-9-2-3(5(8)11)4(7)10-6/h2H,1H3,(H2,8,11)(H2,7,9,10)
• InChI Key： SJEFQEJOCABUJK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(N)=S)C(N)=N1

Computed Properties

• Exact Mass: 200.01924
• Monoisotopic Mass: 200.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 77.82